Ethyl 2,2-dimethyl-8-bromooctanoate
Cat. No. B8486641
M. Wt: 279.21 g/mol
InChI Key: MTEYTBYHEOMETG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04997847
Procedure details
A solution of lithium diisopropylamine in cyclohexane (0.15 mol, 100 ml) and tetrahydrofuran (150 ml) was cooled to -60° C. and treated with ethyl isobutyrate (18.59 g, 0.16 mole). The solution was stirred for 1 hour then treated with 1,6-dibromohexane (51.23 g, 0.21 mole), hexamethylphosphoramide (45 g) and was stirred at -70° C. for 1 hour. The solution was then warmed to room temperature and the solvent was removed under reduced pressure. The remaining solution was treated with saturated ammonium chloride solution (400 ml) and extracted with ethylacetate (2×200 ml). The ethyl acetate extracts were combined and washed with dilute hydrochloric acid (100 ml), sodium bicarbonate (100 ml) and then dried over magnesium sulphate. The solvent and unreacted starting material were removed by distillation to give the title compound as an oil.
Name
Identifiers
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REACTION_CXSMILES
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C(NC(C)C)(C)C.[Li].C1CCCCC1.[C:15]([O:20][CH2:21][CH3:22])(=[O:19])[CH:16]([CH3:18])[CH3:17].Br[CH2:24][CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][Br:30]>O1CCCC1.CN(C)P(N(C)C)(N(C)C)=O>[CH3:17][C:16]([CH3:18])([CH2:24][CH2:25][CH2:26][CH2:27][CH2:28][CH2:29][Br:30])[C:15]([O:20][CH2:21][CH3:22])=[O:19] |f:0.1,^1:7|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)NC(C)C.[Li]
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Name
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|
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Quantity
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100 mL
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Type
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reactant
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Smiles
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C1CCCCC1
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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|
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Quantity
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18.59 g
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Type
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reactant
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Smiles
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C(C(C)C)(=O)OCC
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Step Three
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Name
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Quantity
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51.23 g
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Type
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reactant
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Smiles
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BrCCCCCCBr
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|
Name
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|
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Quantity
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45 g
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Type
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solvent
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Smiles
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CN(P(=O)(N(C)C)N(C)C)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The solution was stirred for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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was stirred at -70° C. for 1 hour
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent was removed under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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The remaining solution was treated with saturated ammonium chloride solution (400 ml)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethylacetate (2×200 ml)
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WASH
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Type
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WASH
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Details
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washed with dilute hydrochloric acid (100 ml), sodium bicarbonate (100 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over magnesium sulphate
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CUSTOM
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Type
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CUSTOM
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|
Details
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were removed by distillation
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
